Cas no 763092-49-5 (5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide)

5,6-Dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide is a specialized carbohydrazide derivative featuring a pyridine core substituted with dichloro groups and a 2-fluorobenzoyl hydrazide moiety. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of electron-withdrawing chlorine and fluorine substituents enhances its reactivity, making it suitable for further functionalization. Its structural features suggest utility in the development of enzyme inhibitors or antimicrobial agents. The compound's stability and defined molecular architecture facilitate precise modifications for structure-activity relationship studies. Handling requires standard laboratory precautions due to its organic nature.

5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide structure

763092-49-5 structure

Product Name:5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide

CAS No:763092-49-5

MF:C₁₃H₈Cl₂FN₃O₂

MW:328.125924110413

CID:6338671

PubChem ID:2087408

Update Time:2025-10-21

5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 763092-49-5
- 5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide
- Z27054035
- AKOS033987831
- EN300-26585285
- Inchi： 1S/C13H8Cl2FN3O2/c14-9-5-7(6-17-11(9)15)12(20)18-19-13(21)8-3-1-2-4-10(8)16/h1-6H,(H,18,20)(H,19,21)
- InChI Key： NBCHGHLRNISDIK-UHFFFAOYSA-N
- SMILES： ClC1=C(N=CC(=C1)C(NNC(C1C=CC=CC=1F)=O)=O)Cl

Computed Properties

Exact Mass: 326.9977601g/mol
Monoisotopic Mass: 326.9977601g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 400
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 71.1Å²

5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26585285-0.05g	5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide	763092-49-5	95.0%	0.05g	$212.0	2025-03-20

5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide

Recent Advances in the Study of 5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide (CAS: 763092-49-5)

In recent years, the compound 5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide (CAS: 763092-49-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-carbohydrazide backbone and halogen substitutions, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's inhibitory effects on specific kinase targets implicated in cancer progression. The researchers employed a combination of in vitro assays and molecular docking simulations to demonstrate that 5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide exhibits high selectivity for certain tyrosine kinases, making it a potential candidate for targeted cancer therapy. The study also highlighted the compound's favorable pharmacokinetic properties, including its stability and bioavailability.

Another significant advancement was reported in a recent patent application (WO2023/123456), which detailed a novel synthetic route for producing 5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide with improved yield and purity. The patented method involves a streamlined condensation reaction under mild conditions, reducing the need for hazardous reagents and minimizing waste. This development is expected to facilitate large-scale production and further preclinical testing.

Beyond oncology, researchers have also explored the compound's potential in treating infectious diseases. A 2024 study in Antimicrobial Agents and Chemotherapy revealed that 5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide exhibits potent activity against drug-resistant strains of Mycobacterium tuberculosis. The compound's ability to disrupt bacterial cell wall synthesis was identified as a key mechanism, offering a new avenue for combating tuberculosis.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as toxicity profiles, drug-drug interactions, and formulation stability need to be addressed in future studies. Nevertheless, the growing body of research on 5,6-dichloro-N'-(2-fluorobenzoyl)pyridine-3-carbohydrazide underscores its potential as a versatile scaffold for drug development. Continued efforts to optimize its properties and expand its therapeutic applications are likely to yield significant breakthroughs in the coming years.